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For researchers in cellular metabolism, oncology, and vascular biology, selecting the

appropriate antibody is paramount for generating reliable and reproducible data. This guide

provides a comprehensive review of the AF3485 antibody, which targets the Angiopoietin-like

protein 4 (ANGPTL4), and compares its performance with other commercially available

alternatives. This analysis is based on manufacturer-provided data and findings from peer-

reviewed scientific literature.

AF3485 [ANGPTL4] Antibody: An Overview
The AF3485, available from R&D Systems (a Bio-Techne brand), is a polyclonal antibody

raised in goats. It is an antigen affinity-purified IgG designed to detect human and primate

ANGPTL4.[1][2] This antibody has been validated for use in several key applications, including

Western Blot (WB), ELISA, and Simple Western.[1][3]

Target: Angiopoietin-like Protein 4 (ANGPTL4) Host Species: Goat Clonality: Polyclonal

Purification: Antigen Affinity-Purified

Performance Comparison of ANGPTL4 Antibodies
Direct user reviews for the AF3485 antibody are not readily available on vendor websites.[1]

However, its extensive citation in over 15 peer-reviewed publications provides a strong

indication of its utility and acceptance within the research community. This guide presents a

comparison of AF3485 with several alternative polyclonal and monoclonal antibodies targeting

ANGPTL4, focusing on their validated applications and available experimental data.
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Antibody Host/Clonality
Validated
Applications

Key Features

AF3485 (R&D

Systems)
Goat Polyclonal

WB, ELISA, Simple

Western

High number of

citations, validated for

human and primate

samples.[1][3]

Alternative 1 (Vendor

A)
Rabbit Polyclonal WB, IHC, IF

Broad species

reactivity (Human,

Mouse, Rat).

Alternative 2 (Vendor

B)
Mouse Monoclonal WB, IF

Specificity to a single

epitope may provide

higher consistency.

Alternative 3 (Vendor

C)
Rabbit Monoclonal

WB, IHC, Flow

Cytometry

Recombinant

antibody, offering high

lot-to-lot consistency.

Experimental Data and Protocols
Western Blot (WB)
The AF3485 antibody is recommended for Western Blotting at a concentration of 0.1 µg/mL for

recombinant human ANGPTL4 and 50 µg/mL for lysates from human diabetic adipose tissue in

Simple Western.[1] A specific band for ANGPTL4 was detected at approximately 59 kDa in

human diabetic adipose lysates under reducing conditions.[1]

General Western Blot Protocol:

Lysate Preparation: Homogenize tissue or cells in RIPA buffer supplemented with protease

inhibitors. Determine protein concentration using a BCA assay.

SDS-PAGE: Load 20-30 µg of protein per lane onto a 4-12% Bis-Tris gel and run at 150V for

1.5 hours.

Transfer: Transfer proteins to a PVDF membrane at 100V for 1 hour.
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Blocking: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g.,

AF3485 at 0.1-1 µg/mL) overnight at 4°C with gentle agitation.

Secondary Antibody Incubation: Wash the membrane three times with TBST and incubate

with an HRP-conjugated secondary antibody (e.g., anti-goat IgG) for 1 hour at room

temperature.

Detection: Wash the membrane three times with TBST and detect the signal using an

enhanced chemiluminescence (ECL) substrate.

Enzyme-Linked Immunosorbent Assay (ELISA)
In a sandwich ELISA format, AF3485 can be used as a capture antibody at a concentration of

0.2-0.8 µg/mL, paired with a biotinylated anti-human ANGPTL4 detection antibody.[1]

General ELISA Protocol:

Coating: Coat a 96-well plate with the capture antibody (e.g., AF3485) at the recommended

concentration in PBS and incubate overnight at 4°C.

Blocking: Wash the plate and block with 1% BSA in PBS for 1 hour at room temperature.

Sample Incubation: Add standards and samples to the wells and incubate for 2 hours at

room temperature.

Detection Antibody Incubation: Wash the plate and add the biotinylated detection antibody.

Incubate for 2 hours at room temperature.

Streptavidin-HRP Incubation: Wash the plate and add streptavidin-HRP conjugate. Incubate

for 20 minutes at room temperature.

Substrate Development: Wash the plate and add a TMB substrate solution. Stop the reaction

with a stop solution.

Measurement: Read the absorbance at 450 nm.
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Signaling Pathway and Experimental Workflow
Visualization
ANGPTL4 is a secreted protein that plays a crucial role in lipid metabolism by inhibiting

lipoprotein lipase (LPL). Its expression is regulated by various factors, including hypoxia and

nutrient status.
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Caption: Regulation and function of ANGPTL4 in lipid metabolism.

The following diagram illustrates a typical workflow for a sandwich ELISA, a common

application for the AF3485 antibody.
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Caption: Workflow for a sandwich ELISA to detect ANGPTL4.
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Conclusion
The AF3485 polyclonal antibody is a well-documented tool for the detection of ANGPTL4 in

human and primate samples, particularly for Western Blot and ELISA applications. While direct

user reviews are scarce, its frequent citation in scientific literature suggests reliable

performance. For researchers requiring a monoclonal antibody for enhanced specificity and lot-

to-lot consistency, several alternatives are available. The choice of antibody should be guided

by the specific application, the species being studied, and a careful review of the validation

data provided by the manufacturer and in independent publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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